Cas no 2171218-67-8 ((3S)-3-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}butanoic acid)

• Product Name: (3S)-3-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}butanoic acid
• CAS No: 2171218-67-8
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 6073537
• PubChem ID: 165533933
• Update Time: 2025-06-08

(3S)-3-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}butanoic acid
• (3S)-3-{3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]prop-2-enamido}butanoic acid
• 2171218-67-8
• EN300-1575794

• Inchi： 1S/C28H26N2O5/c1-18(15-27(32)33)29-26(31)14-13-19-7-6-8-20(16-19)30-28(34)35-17-25-23-11-4-2-9-21(23)22-10-3-5-12-24(22)25/h2-14,16,18,25H,15,17H2,1H3,(H,29,31)(H,30,34)(H,32,33)/b14-13+/t18-/m0/s1
• InChI Key： MRWRINJSSNXDJV-JKGDOXCYSA-N
• SMILES： O(C(NC1C=CC=C(/C=C/C(N[C@@H](C)CC(=O)O)=O)C=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}butanoic acid

Introduction to (3S)-3-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}butanoic Acid (CAS No. 2171218-67-8)

(3S)-3-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}butanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2171218-67-8, represents a pinnacle of molecular design, integrating multiple functional groups to exhibit unique biochemical properties. Its structural complexity and the presence of specific moieties make it a promising candidate for various therapeutic applications, particularly in the realm of targeted drug delivery and enzyme inhibition.

The molecular framework of (3S)-3-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}butanoic acid is characterized by its chiral center at the 3-position, which imparts stereoselectivity to its interactions with biological targets. This stereochemical feature is crucial for ensuring the efficacy and selectivity of the compound in pharmacological settings. The presence of a (9H-fluoren-9-yl)methoxycarbonyl group further enhances its solubility and stability, making it an ideal candidate for formulation into drug products.

Recent advancements in computational chemistry have enabled a deeper understanding of the interactions between this compound and biological macromolecules. Studies utilizing molecular dynamics simulations have revealed that the (3S)-3-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}butanoic acid molecule adopts specific conformations upon binding to its target enzymes, facilitating high-affinity interactions. This insight has been instrumental in designing novel derivatives with improved pharmacokinetic profiles.

In the context of drug discovery, the utility of (3S)-3-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}butanoic acid extends to its potential as a scaffold for developing small-molecule inhibitors. The amide and carboxylic acid functionalities within its structure provide multiple sites for covalent or non-covalent binding to active sites of enzymes involved in critical metabolic pathways. For instance, preliminary studies have suggested that this compound may interact with proteases and kinases, which are implicated in various diseases, including cancer and inflammatory disorders.

The role of fluorinated aromatic groups in medicinal chemistry cannot be overstated. The incorporation of a (9H-fluoren-9-yl)methoxycarbonyl moiety not only enhances the metabolic stability of the compound but also improves its binding affinity to biological targets. Fluorene derivatives are known for their ability to modulate electron density in active sites, thereby influencing enzyme activity. This property makes (3S)-3-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}butanoic acid a valuable asset in the development of next-generation therapeutics.

Emerging research has also highlighted the potential applications of this compound in imaging techniques. The fluorine atom within the fluorene group can be utilized for positron emission tomography (PET) imaging, allowing for non-invasive visualization of biological processes at the molecular level. This capability is particularly relevant in oncology, where early detection and monitoring of tumor progression are essential for effective treatment.

The synthesis of (3S)-3-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}butanoic acid represents a testament to the progress in synthetic organic chemistry. Advanced methodologies such as asymmetric hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to construct its complex framework with high enantioselectivity. These synthetic strategies not only ensure the purity of the final product but also pave the way for scalable production processes.

The pharmacological profile of this compound is further enhanced by its ability to cross the blood-brain barrier (BBB). This property is particularly advantageous for treating neurological disorders, where drug delivery to the central nervous system is often challenging. Preclinical studies have demonstrated that derivatives of this compound can efficiently traverse the BBB, suggesting their potential use in conditions such as Alzheimer's disease and Parkinson's disease.

In conclusion, (3S)-3-{3-3-({(9H-fluorenine methoxycarbonyl}) amino) phenylprop - 2 - en amido } butanoic acid (CAS No. 2171218 - 67 - 8) strong > stands as a beacon of innovation in pharmaceutical chemistry. Its intricate structure, functional diversity, and promising biological activities position it as a versatile tool for therapeutic development. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern medicine.